Cas no 39115-73-6 ( )

• Product Name: &nbsp
• CAS No: 39115-73-6
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 924283
• PubChem ID: 302389
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(imidazo[2,1-a]phthalazin-6-ylamino)ethanol
• DTXSID80307064
• NSC186385
• 39115-73-6
• NSC-186385
•  

• Inchi： 1S/C12H12N4O/c17-8-6-13-11-9-3-1-2-4-10(9)12-14-5-7-16(12)15-11/h1-5,7,17H,6,8H2,(H,13,15)
• InChI Key： VIUPWAMDEFIFQQ-UHFFFAOYSA-N
• SMILES： OCCNC1C2C=CC=CC=2C2=NC=CN2N=1

Computed Properties

• Exact Mass: 228.10126
• Monoisotopic Mass: 228.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.4
• Refractive Index: 1.719
• PSA: 62.45
• LogP: 1.35970